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Get Quote

Chemical Identification and Reference Data

The table below summarizes the key identification information and experimental retention index (RI) data

for 8-Methyl-1-nonene from the NIST WebBook.

Property Value

Chemical Name 8-Methyl-1-nonene [1] [2] [3]

Synonym 8-Methylnon-1-ene [1] [2] [3]

CAS Registry Number Not found in search results

Molecular Formula C10H20 [1] [2] [3]

Molecular Weight 140.2658 g/mol [1] [2] [3]

IUPAC Standard InChI InChI=1S/C10H20/c1-4-5-6-7-8-9-10(2)3/h4,10H,1,5-9H2,2-3H3 [1] [2] [3]

IUPAC Standard InChIKey DMFDIYIYBVPKNT-UHFFFAOYSA-N [1] [2] [3]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s13141271?utm_src=pdf-body
https://www.smolecule.com/products/s13141271?utm_src=pdf-interest
https://www.smolecule.com/products/s13141271?utm_src=pdf-body
https://webbook.nist.gov/cgi/inchi?ID=R46986&Units=CAL&Type=LINEAR-RI-NON-POLAR-CUSTOM
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H20/c1-4-5-6-7-8-9-10(2)3/h4%2C10H%2C1%2C5-9H2%2C2-3H3
https://webbook.nist.gov/cgi/inchi?ID=R46986&Mask=2000&Type=LINEAR-RI-NON-POLAR-RAMP
https://webbook.nist.gov/cgi/inchi?ID=R46986&Units=CAL&Type=LINEAR-RI-NON-POLAR-CUSTOM
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H20/c1-4-5-6-7-8-9-10(2)3/h4%2C10H%2C1%2C5-9H2%2C2-3H3
https://webbook.nist.gov/cgi/inchi?ID=R46986&Mask=2000&Type=LINEAR-RI-NON-POLAR-RAMP
https://webbook.nist.gov/cgi/inchi?ID=R46986&Units=CAL&Type=LINEAR-RI-NON-POLAR-CUSTOM
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H20/c1-4-5-6-7-8-9-10(2)3/h4%2C10H%2C1%2C5-9H2%2C2-3H3
https://webbook.nist.gov/cgi/inchi?ID=R46986&Mask=2000&Type=LINEAR-RI-NON-POLAR-RAMP
https://webbook.nist.gov/cgi/inchi?ID=R46986&Units=CAL&Type=LINEAR-RI-NON-POLAR-CUSTOM
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H20/c1-4-5-6-7-8-9-10(2)3/h4%2C10H%2C1%2C5-9H2%2C2-3H3
https://webbook.nist.gov/cgi/inchi?ID=R46986&Mask=2000&Type=LINEAR-RI-NON-POLAR-RAMP
https://webbook.nist.gov/cgi/inchi?ID=R46986&Units=CAL&Type=LINEAR-RI-NON-POLAR-CUSTOM
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H20/c1-4-5-6-7-8-9-10(2)3/h4%2C10H%2C1%2C5-9H2%2C2-3H3
https://webbook.nist.gov/cgi/inchi?ID=R46986&Mask=2000&Type=LINEAR-RI-NON-POLAR-RAMP
https://webbook.nist.gov/cgi/inchi?ID=R46986&Units=CAL&Type=LINEAR-RI-NON-POLAR-CUSTOM
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H20/c1-4-5-6-7-8-9-10(2)3/h4%2C10H%2C1%2C5-9H2%2C2-3H3
https://webbook.nist.gov/cgi/inchi?ID=R46986&Mask=2000&Type=LINEAR-RI-NON-POLAR-RAMP
https://www.smolecule.com/products/s13141271?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Retention Index Data

The following table compiles the Kovats Retention Indices for 8-Methyl-1-nonene measured under different

gas chromatography conditions. A retention index is a standardized value that helps identify a

compound by comparing its retention time to those of known standards, typically alkanes.

Active GC Phase
Column
Type

Temperature Program
Retention
Index (I)

Reference

DB-5 [1] Capillary 30°C → 120°C (5°C/min)
→ 270°C (10°C/min)

954 [1] Zaikin and Borisov,
2002 [1]

Cross-Linked
Methylsilicone [3]

Capillary 40°C → 300°C (5°C/min) 955 [3] Khorasheh, Gray, et
al., 1989 [3]

BPX-5 [4] Capillary 50°C (hold 5 min) →
320°C (5°C/min)

954 [4] Dickschat, Martens,
et al., 2005 [4]

Experimental Protocols for Referenced Data

The methodologies from the NIST-compiled research are summarized below:

Zaikin and Borisov (2002): The analysis was performed using gas chromatography–mass
spectrometry (GC–MS). The specific method used a DB-5 non-polar capillary column (30 m x

0.25 mm) with helium as the carrier gas. The temperature program began at 30°C, ramped to 120°C
at a rate of 5°C per minute, and then to 270°C at a rate of 10°C per minute [1].

Khorasheh, Gray, et al. (1989): This study established a correlation for Kovats retention indices. The
measurement for 8-Methyl-1-nonene was conducted on a non-polar cross-linked methylsilicone
capillary column. The oven temperature was programmed to increase from 40°C to 300°C at a rate
of 5°C per minute [3].

Dickschat, Martens, et al. (2005): This research focused on volatiles released by microorganisms.
GC–MS analysis was carried out using a BPX-5 non-polar capillary column (25 m x 0.22 mm, 0.25

µm film thickness) with helium as the carrier gas. The temperature protocol started at 50°C with a 5-
minute hold, followed by a ramp to 320°C at 5°C per minute [4].

Objective Comparison with Related Compounds
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To put the properties of 8-Methyl-1-nonene into context, the table below compares it with its straight-chain

alkene and alkane analogs.

Compound Name
Molecular
Formula

Molecular Weight
(g/mol)

Typical Retention Index (RI) on
Non-Polar Column

8-Methyl-1-nonene C10H20 140.2658 [1] [2] [3] 954 - 955 [1] [3] [4]

1-Nonene (straight-

chain)

C9H18 126.2392 [5] [6] [7] ~882 - 890 [7]

Nonane (straight-chain

alkane)

C9H20 128.2551 [8] 900 (by definition)

This comparison shows that the branched structure of 8-Methyl-1-nonene increases its retention index

compared to the straight-chain 1-Nonene, making it elute later under the same GC conditions, similar to how

a C10 alkane would behave.

Workflow for Compound Identification

The following diagram illustrates the general experimental workflow for identifying a compound like 8-

Methyl-1-nonene using GC-MS and the NIST database, based on the protocols from the search results.
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Click to download full resolution via product page

How to Access the Missing Mass Spectrum

The search results confirm that 8-Methyl-1-nonene is a species in the NIST database, but the mass spectrum

itself is not displayed in the freely available section [1] [2] [3]. Here is how you can obtain it:

NIST Subscription: The complete data, including the mass spectrum, is available through NIST
subscription sites [5] [8] [6]. Your institution (e.g., university, research center) may already have a
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subscription.

Alternative Source: PubChem (Compound ID 527476) is another authoritative source you can
check, though the JavaScript-dependent content in the search result could not be fully accessed [9].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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